Cas no 1261862-63-8 (Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate
• CAS No: 1261862-63-8
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4985623
• Update Time: 2025-06-09

Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate

• Inchi： 1S/C12H13BrF2O2/c1-2-17-10(16)7-6-8-4-3-5-9(11(8)13)12(14)15/h3-5,12H,2,6-7H2,1H3
• InChI Key： HHLTVVNSUKGPSR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate (CAS No. 1261862-63-8)

Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate, with the CAS number 1261862-63-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound features a unique molecular structure, combining a brominated phenyl ring with a difluoromethyl group, which makes it a valuable building block for advanced chemical research. Its ethyl ester moiety further enhances its solubility and reactivity, making it a versatile candidate for various applications.

In recent years, the demand for fluorinated compounds like Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate has surged due to their pivotal role in drug discovery and material science. Researchers are particularly interested in its potential as a key intermediate for synthesizing bioactive molecules, including agrochemicals and pharmaceuticals. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, bioavailability, and binding affinity, which aligns with the growing trend of fluorine chemistry in modern R&D.

The compound's CAS No. 1261862-63-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, physical properties, and applications in catalysis. For instance, questions like "How to synthesize Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate?" or "What are the uses of difluoromethyl-substituted compounds?" are common in scientific forums. Addressing these queries, this compound can be prepared via palladium-catalyzed cross-coupling or nucleophilic substitution reactions, showcasing its adaptability in synthetic chemistry.

Another hot topic tied to this compound is its role in green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly methods to produce halogenated intermediates like Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate. Innovations such as catalyst recycling and solvent-free reactions are being tested to minimize waste and energy consumption. This aligns with the broader industry shift toward green solvents and atom-efficient processes.

From a commercial perspective, CAS 1261862-63-8 is often listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and custom synthesis labs. Its pricing, purity (>98%), and scalability are critical factors for buyers, as highlighted in market reports. Additionally, the compound's storage conditions (e.g., inert atmosphere, low temperature) and handling precautions are frequently discussed to ensure safety and stability during transportation and use.

In summary, Ethyl 3-(2'-bromo-3'-(difluoromethyl)phenyl)propionate (1261862-63-8) represents a fascinating intersection of fluorine chemistry, pharmaceutical innovation, and sustainable practices. Its multifaceted applications and research potential make it a compound worth watching in the evolving landscape of organic synthesis. As interest in halogenated building blocks and bioactive intermediates continues to grow, this compound is poised to play a pivotal role in future scientific breakthroughs.